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Compound of Interest

Compound Name:
Barium 4-(1,1-

dimethylethyl)benzoate

Cat. No.: B158534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium 4-(1,1-dimethylethyl)benzoate, also known as barium 4-tert-butylbenzoate, is an

organometallic compound. While not a pharmaceutical agent itself, the study of such metal

salts of substituted carboxylic acids is relevant in various fields, including materials science and

as potential reagents or intermediates in chemical synthesis. This guide provides a summary of

its known physical properties, detailed experimental protocols for their determination, and a

workflow for its synthesis and characterization.

Data Presentation
The quantitative physical properties of Barium 4-(1,1-dimethylethyl)benzoate are

summarized in the table below.
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Property Value Units

Molecular Formula C₂₂H₂₆BaO₄

Molecular Weight 491.77 g/mol

Melting Point 164.5 - 165.5 °C

Boiling Point 283.3 °C at 760 mmHg

Density 1.056 g/cm³

Appearance White powder

CAS Number 10196-68-6

Experimental Protocols
Detailed experimental protocols for the determination of the key physical properties of Barium
4-(1,1-dimethylethyl)benzoate are outlined below. These are generalized procedures based

on standard laboratory techniques for similar organic salts.

Synthesis of Barium 4-(1,1-dimethylethyl)benzoate
This protocol is adapted from the synthesis of other barium carboxylates.

Materials:

4-(1,1-dimethylethyl)benzoic acid (4-tert-butylbenzoic acid)

Sodium hydroxide (NaOH)

Barium chloride dihydrate (BaCl₂·2H₂O)

Distilled water

Ethanol

Magnetic stirrer and stir bar

Beakers
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Buchner funnel and filter paper

Procedure:

Preparation of Sodium 4-(1,1-dimethylethyl)benzoate:

1. Dissolve a specific molar amount of 4-(1,1-dimethylethyl)benzoic acid in ethanol in a

beaker.

2. In a separate beaker, dissolve a stoichiometric equivalent of sodium hydroxide in distilled

water.

3. Slowly add the sodium hydroxide solution to the benzoic acid solution while stirring

continuously with a magnetic stirrer.

4. Continue stirring for 30 minutes at room temperature to ensure complete neutralization

and formation of the sodium salt.

Precipitation of Barium 4-(1,1-dimethylethyl)benzoate:

1. Prepare a solution of barium chloride dihydrate by dissolving a stoichiometric amount in

distilled water.

2. Slowly add the barium chloride solution to the sodium 4-(1,1-dimethylethyl)benzoate

solution under continuous stirring.

3. A white precipitate of Barium 4-(1,1-dimethylethyl)benzoate will form immediately.

4. Continue stirring for an additional hour to ensure complete precipitation.

Isolation and Purification:

1. Collect the white precipitate by vacuum filtration using a Buchner funnel.

2. Wash the precipitate several times with distilled water to remove any unreacted salts.

3. Finally, wash the precipitate with a small amount of cold ethanol.
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4. Dry the purified Barium 4-(1,1-dimethylethyl)benzoate in a vacuum oven at a

temperature below its melting point.

Melting Point Determination
The melting point is a crucial indicator of purity.

Apparatus:

Capillary melting point apparatus

Mortar and pestle

Capillary tubes (sealed at one end)

Procedure:

Sample Preparation:

1. Ensure the synthesized Barium 4-(1,1-dimethylethyl)benzoate is completely dry and in a

fine powder form. If necessary, gently grind the sample using a mortar and pestle.[1][2]

2. Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the

sealed end on a hard surface.[1][2][3]

Measurement:

1. Place the capillary tube into the heating block of the melting point apparatus.

2. Heat the block rapidly to a temperature about 15-20°C below the expected melting point

(approximately 165°C).

3. Then, decrease the heating rate to 1-2°C per minute to allow for accurate observation.[2]

4. Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

5. Record the temperature at which the entire sample has completely melted (the end of the

melting range).
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6. A sharp melting range (typically ≤ 2°C) is indicative of a pure compound.[1]

Solubility Determination
This protocol describes a general method for determining the solubility of a barium salt in water.

Materials:

Barium 4-(1,1-dimethylethyl)benzoate

Distilled water

Thermostatically controlled shaker bath

Centrifuge

Analytical balance

Volumetric flasks

Procedure:

Equilibration:

1. Add an excess amount of Barium 4-(1,1-dimethylethyl)benzoate to a known volume of

distilled water in a sealed container.

2. Place the container in a thermostatically controlled shaker bath set at a specific

temperature (e.g., 25°C).

3. Allow the mixture to equilibrate for an extended period (e.g., 24-48 hours) with continuous

agitation to ensure saturation.

Sample Separation:

1. After equilibration, remove the container from the shaker bath and allow the undissolved

solid to settle.
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2. To separate the saturated solution from the excess solid, centrifuge a portion of the

mixture.

Analysis:

1. Carefully withdraw a known volume of the clear supernatant (the saturated solution).

2. Transfer the aliquot to a pre-weighed container.

3. Evaporate the solvent (water) completely under controlled conditions (e.g., in an oven at a

temperature below the decomposition point of the salt).

4. Weigh the container with the dry residue.

5. The mass of the dissolved salt can be determined by subtracting the initial weight of the

container.

6. Calculate the solubility in terms of g/100 mL or other desired units.

Mandatory Visualization
The following diagram illustrates the general workflow for the synthesis and characterization of

Barium 4-(1,1-dimethylethyl)benzoate.

4-(1,1-dimethylethyl)benzoic acid
+ NaOH + BaCl₂
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Caption: Workflow for the synthesis and characterization of Barium 4-(1,1-
dimethylethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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